1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile

• Molecular Formula: C14H14F3N
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]cyclohexane-1-carbonitrile
• InChI: InChI=1S/C14H14F3N/c15-14(16,17)12-6-4-11(5-7-12)13(10-18)8-2-1-3-9-13/h4-7H,1-3,8-9H2
• InChI Key: RZOBDKWPVHNHIC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)C2=CC=C(C=C2)C(F)(F)F

Description

1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C14H14F3N and its molecular weight is 253.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized from 2-(4-(trifluoromethyl)phenyl)-acetonitrile (4.11 g, 22.2 mmol) and 1,5-dibromopentane (3.324 ml, 24.4 mmol) according to General Procedure J and was obtained as a clear oil (4.98 g, 89%). 1H NMR (CDCl3) δ 1.23-1.39 (m, 1H), 1.76-1.92 (m, 7H), 2.17 (d, J=11.2 Hz, 2H), 7.63 (s, 4H). 13C NMR (CDCl13) δ 23.7, 25.0, 37.4, 44.7, 122.2, 126.0, 126.7, 130.2, 145.6,GC-MS m/z 253.